molecular formula C19H23BrN2O4S B296810 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide

2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide

Cat. No. B296810
M. Wt: 455.4 g/mol
InChI Key: OFJATSNXLCKFRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide, also known as BSA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research.

Mechanism of Action

The mechanism of action of 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide involves the inhibition of various enzymes and signaling pathways involved in cell growth, survival, and differentiation. 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has been shown to inhibit the activity of protein kinases, such as Akt and ERK, which are involved in cell survival and proliferation. 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide also inhibits the activity of histone deacetylases, which are involved in gene expression and chromatin remodeling. Additionally, 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has been shown to activate the Nrf2 pathway, which is involved in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has been shown to have various biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and oxidative stress. 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has been shown to induce apoptosis in cancer cells by activating the caspase pathway and downregulating anti-apoptotic proteins. 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has also been shown to induce cell cycle arrest in cancer cells by inhibiting the activity of cyclin-dependent kinases. Additionally, 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has been shown to induce oxidative stress in cells by increasing the production of reactive oxygen species and inhibiting antioxidant enzymes.

Advantages and Limitations for Lab Experiments

2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has several advantages for lab experiments, including its high purity, stability, and low toxicity. 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide is also readily available and relatively inexpensive compared to other compounds used in medical research. However, 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has some limitations, including its limited solubility in water and its potential for non-specific binding to proteins and other molecules.

Future Directions

There are several future directions for research on 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide, including the development of novel derivatives and analogs with improved pharmacological properties. Additionally, further studies are needed to investigate the potential therapeutic applications of 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide in various diseases, including cancer, cardiovascular disease, and neurodegenerative disorders. Furthermore, the mechanisms underlying the biochemical and physiological effects of 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide need to be further elucidated to facilitate the development of more effective treatments.

Synthesis Methods

The synthesis of 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide involves the reaction of 4-bromobenzenesulfonyl chloride with 4-ethoxyaniline, followed by the addition of propylamine to form the final product. The reaction is typically carried out in a solvent such as chloroform or dichloromethane, under reflux conditions. The purity and yield of the product can be improved by recrystallization or chromatography.

Scientific Research Applications

2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has been used in various scientific research applications, including cancer research, neuroscience, and cardiovascular disease. In cancer research, 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In neuroscience, 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has been used to study the effects of oxidative stress on neuronal cells and to investigate the role of ion channels in synaptic transmission. In cardiovascular disease research, 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has been used to study the effects of oxidative stress on endothelial cells and to investigate the mechanisms underlying vascular dysfunction.

properties

Molecular Formula

C19H23BrN2O4S

Molecular Weight

455.4 g/mol

IUPAC Name

2-(N-(4-bromophenyl)sulfonyl-4-ethoxyanilino)-N-propylacetamide

InChI

InChI=1S/C19H23BrN2O4S/c1-3-13-21-19(23)14-22(16-7-9-17(10-8-16)26-4-2)27(24,25)18-11-5-15(20)6-12-18/h5-12H,3-4,13-14H2,1-2H3,(H,21,23)

InChI Key

OFJATSNXLCKFRJ-UHFFFAOYSA-N

SMILES

CCCNC(=O)CN(C1=CC=C(C=C1)OCC)S(=O)(=O)C2=CC=C(C=C2)Br

Canonical SMILES

CCCNC(=O)CN(C1=CC=C(C=C1)OCC)S(=O)(=O)C2=CC=C(C=C2)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.